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Cost-Utility Analysis for ALS Treatment

The following table summarizes the core results of a 2024 cost-utility analysis comparing sublingual (SL)

and intravenous (IV) edaravone for ALS over a 20-year time horizon [1] [2].

Cost-Effectiveness

) ) Incremental Incremental ICER (¥ per )
Analysis Scenario Conclusion (vs. 3x GDP
Cost (¥) QALYs QALY) .
per capita threshold)
Base Case (Both +12,670.04 +0.034 372,648.24 Not cost-effective [1]
administered at
home)
Scenario (IV in Lower Higher Dominant (costs  Cost-effective [1]
hospital, SL at (Dominant) (Dominant) less, more
home) effective)

Key Insight: The cost-effectiveness of the sublingual formulation is highly dependent on the treatment
context. It becomes a cost-effective option when it saves patients the significant time and travel costs

associated with receiving intravenous treatment at a hospital [1].
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Supporting Experimental & Model Data

For a comprehensive comparison, here are the quantitative data and methodologies that underpin the

analysis.

Bioavailability & Pharmacokinetics

A randomized controlled trial in healthy male volunteers established the bioavailability of the sublingual

tablet, providing the pharmacological basis for its use as an alternative to the IV formulation [3].

Parameter Sublingual Tablet (30 mg) Intravenous Infusion (30 mg) Ratio (SL / IV)
C~max~ (mean) 2,030.2 ng/mL 2,354.0 ng/mL 83.92%
AUC~0-t~ (mean)  5,420.07 h-ng/mL 5,824.42 h-ng/mL 91.94%
T~max~ (median)  0.875 hour 0.5 hour -
Bioavailability - - 91.94%

Study Design: A two-way crossover study with a washout period of at least 24 hours. Subjects were

randomized to one of two dosing sequences. Serial blood samples were collected for analysis [3].

Dosing & Administration

Both formulations follow the same cyclic treatment regimen but differ in administration, which is a key

driver of cost differences [1] [4].

Attribute Sublingual Tablet Intravenous Formulation
Dosage Strength 30 mg per tablet 30 mg per vial
Daily Dosage 60 mg (two tablets) 60 mg (two vials)
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Attribute Sublingual Tablet Intravenous Formulation

Treatment Cycles |Initial cycle: 14 days of treatment, 14-day drug-
free period. Subsequent cycles: 10 days of
treatment in a 14-day period, followed by a 14-
day drug-free period.

Key Can be administered at home. Requires clinical setting for
Administration infusion (over 60 minutes) or
Notes trained nursing care at home.

Health Economic Model Structure

The cost-utility analysis was performed using a Markov model with the following structure to simulate the

long-term progression of ALS and associated costs [1].

ALS Stage 4

ALS Stage 3

ALS Stage 2

ALS Stage 1

Click to download full resolution via product page

Model Parameters:

¢ Health States: Based on the King's ALS clinical staging system (Stages 1-4) and Death. Progression
through stages is irreversible [1].

e Cycle Length & Time Horizon: 3-month cycle length over a 20-year (lifetime) horizon [1].

e Costs Included: Direct medical costs (medication, administration, adverse events), direct non-
medical costs, and indirect costs (productivity losses) from a societal perspective [1].

¢ Health Outcomes (QALYs): Health utility values for each ALS stage were derived from literature. An
improvement factor of 1.021 was applied for the SL tablet to account for the convenience of at-home
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administration [1].

Mechanisms and Additional Context

Neuroprotective Mechanism of Action

While not directly a cost factor, the drug's mechanism is relevant for researchers. Edaravone is a potent free
radical scavenger that provides neuroprotection against oxidative stress, a key contributor to motor neuron
degeneration in ALS [4]. Recent research also indicates it activates the GDNF/RET neurotrophic signaling

pathway, suggesting a broader mechanistic role beyond antioxidant activity [5].

Conclusion and Key Takeaways

For researchers and drug development professionals, the evidence indicates:

¢ Pharmacological Equivalence: The sublingual tablet shows high bioavailability (92%) compared to
the IV formulation, supporting its use as a therapeutically equivalent alternative [3].

e Context-Dependent Cost-Effectiveness: The sublingual formulation is not cost-effective if both it
and the 1V formulation are administered at home. Its economic value is demonstrated in scenarios
where it eliminates the need for repeated hospital visits for IV infractions, making it a dominant
strategy (more effective and less costly) in those contexts [1].

e Broader Implications: The convenience of sublingual administration can enhance treatment
continuity and accessibility, which is crucial for a progressive disease like ALS. This analysis
highlights the importance of considering the full treatment context, not just drug prices, in health
economic evaluations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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